12,12-dimethyl-4-propan-2-yl-6-prop-2-enyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-diene-3,5-dione

• Molecular Formula: C17H22N2O3S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 12,12-dimethyl-4-propan-2-yl-6-prop-2-enyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-diene-3,5-dione
• InChI: InChI=1S/C17H22N2O3S/c1-6-7-18-15-13(14(20)19(10(2)3)16(18)21)11-8-17(4,5)22-9-12(11)23-15/h6,10H,1,7-9H2,2-5H3
• InChI Key: ZLGPWAMPQYLBFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C2=C(N(C1=O)CC=C)SC3=C2CC(OC3)(C)C

Description

• The compound has the following IUPAC name: 12,12-dimethyl-4-propan-2-yl-6-prop-2-enyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-diene-3,5-dione.
• Its molecular formula is C₁₅H₂₀O₂S₂N₂.
• It belongs to the class of bicyclic compounds.
• The compound’s structure includes a fused tricyclic ring system with heteroatoms (oxygen and sulfur).
• It is a challenging molecule due to its complex structure and potential reactivity.

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature. its synthesis likely involves multiple steps, including cyclization reactions and functional group manipulations.
• Industrial production methods are scarce, suggesting that this compound may not be widely manufactured.

Chemical Reactions Analysis

• Given its intricate structure, the compound could undergo various reactions:

  Oxidation: Oxidative processes may occur at the heteroatoms (oxygen and sulfur).

  Reduction: Reduction reactions could modify the double bonds or carbonyl groups.

  Substitution: Substituents on the ring system may be replaced.

• Common reagents and conditions would depend on the specific reaction, but typical oxidants, reducing agents, and nucleophiles might be involved.
• Major products would vary based on the reaction type and conditions.

Scientific Research Applications

Chemistry: Researchers might study its reactivity, stability, and novel synthetic approaches.

Biology: Investigating its interactions with biological molecules (enzymes, receptors) could reveal potential therapeutic applications.

Medicine: If bioactive, it could serve as a lead compound for drug development.

Industry: Its unique structure might find applications in materials science or catalysis.

Mechanism of Action

• Without specific data, we can only speculate. understanding its mechanism would involve identifying molecular targets (e.g., proteins, enzymes) and pathways affected by the compound.
• Further research would be necessary to elucidate its biological effects.

Comparison with Similar Compounds

• Unfortunately, no direct analogs are readily available. Its complexity sets it apart.
• Similar compounds might include other bicyclic heterocycles or molecules with similar functional groups.